2-Azaspiro[3.4]octan-6-one 2,2,2-trifluoroacetate

• Molecular Formula: C9H12F3NO3
• Molecular Weight: 239.19 g/mol
• IUPAC Name: 2-azaspiro[3.4]octan-6-one;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C7H11NO.C2HF3O2/c9-6-1-2-7(3-6)4-8-5-7;3-2(4,5)1(6)7/h8H,1-5H2;(H,6,7)
• InChI Key: DPUGVLNPPOHYOP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CC1=O)CNC2.C(=O)(C(F)(F)F)O

Description

2-Azaspiro[3.4]octan-6-one 2,2,2-trifluoroacetate is a chemical compound with the molecular formula C9H12F3NO3. It is a spirocyclic compound, meaning it contains a unique structure where two rings are connected through a single atom. This compound is often used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The synthesis of 2-Azaspiro[3.4]octan-6-one 2,2,2-trifluoroacetate can be achieved through several routes. One common method involves the annulation of the cyclopentane ring, while other approaches involve the annulation of a four-membered ring . These methods typically use readily available starting materials and conventional chemical transformations, with minimal chromatographic purifications required .

Chemical Reactions Analysis

2-Azaspiro[3.4]octan-6-one 2,2,2-trifluoroacetate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology and medicine, it is studied for its potential therapeutic effects and interactions with biological targets. In the industry, it is used in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of 2-Azaspiro[3.4]octan-6-one 2,2,2-trifluoroacetate involves its interaction with specific molecular targets and pathways. The exact pathways and targets can vary depending on the specific application and context of use. its unique spirocyclic structure allows it to interact with various biological molecules in a specific manner .

Comparison with Similar Compounds

2-Azaspiro[3.4]octan-6-one 2,2,2-trifluoroacetate can be compared with other similar compounds such as 2-azaspiro[3.4]octan-5-one and 2-oxa-6-azaspiro[3.4]octane . These compounds share similar spirocyclic structures but differ in their specific functional groups and chemical properties. The presence of the trifluoroacetate group in this compound makes it unique and can influence its reactivity and interactions with other molecules.